Cas no 91590-75-9 (momordicine II)

• Product Name: momordicine II
• CAS No: 91590-75-9
• Molecular Formula: C₃₆H₅₈O₉
• Molecular Weight: 634.840332508087
• CID: 2008428
• PubChem ID: 131751889

momordicine II Properties

Names and Identifiers

• momordicine II
• (3β,7β,9β,10α)-23-(β-D-Glucopyranosyloxy)-3,7-dihydroxy-19-norlanosta-5,24-diene-9-carboxaldehyde (ACI)
• Momordicin II
• Momordicine I 23-β-D-glucopyranoside
• CHEBI:172129
• 3,7-dihydroxy-4,4,13,14-tetramethyl-17-[6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• CS-0149153
• AKOS040762063
• 91590-75-9
• (3S,7S,8S,9R,10R,13R,14S,17R)-3,7-dihydroxy-4,4,13,14-tetramethyl-17-[(2R)-6-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• HY-N8839
• 3,7-dihydroxy-4,4,13,14-tetramethyl-17-(6-methyl-4-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyhept-5-en-2-yl)-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthrene-9-carbaldehyde
• FS-8275
• (1R,3aS,3bS,4S,7S,9aR,9bR,11aR)-4,7-dihydroxy-3a,6,6,11a-tetramethyl-1-[(2R)-6-methyl-4-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hept-5-en-2-yl]-1H,2H,3H,3bH,4H,7H,8H,9H,9aH,10H,11H-cyclopenta[a]phenanthrene-9b-carbaldehyde
• 19-Norlanosta-5,24-diene-9-carboxaldehyde, 23-(beta-D-glucopyranosyloxy)-3,7-dihydroxy-, (3beta,7beta,9beta,10alpha)-
• DTXSID901317784

• InChIKey： WCYLDCDQWJYEPO-RMDIKJGVSA-N
• Inchi： 1S/C36H58O9/c1-19(2)14-21(44-32-30(43)29(42)28(41)26(17-37)45-32)15-20(3)22-10-11-35(7)31-25(39)16-24-23(8-9-27(40)33(24,4)5)36(31,18-38)13-12-34(22,35)6/h14,16,18,20-23,25-32,37,39-43H,8-13,15,17H2,1-7H3/t20-,21?,22-,23-,25+,26-,27+,28-,29+,30-,31+,32-,34-,35+,36-/m1/s1
• SMILES： C([C@]12[C@@H]3CC[C@@H](C(C3=C[C@H](O)[C@H]1[C@@]1(CC[C@H]([C@H](C)CC(/C=C(\C)/C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(CC2)C)C)(C)C)O)=O

Computed Properties

• Exact Mass: 634.40808342g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 634.40808342g/mol
• Heavy Atom Count: 45
• Complexity: 1160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins